![molecular formula C21H32N4O2 B1528126 N3-L-Phe-OH DCHA CAS No. 79410-36-9](/img/structure/B1528126.png)
N3-L-Phe-OH DCHA
Overview
Description
Synthesis Analysis
While specific synthesis information for “N3-L-Phe-OH DCHA” was not found, a related compound, phenylalanine, has been studied for its biosynthesis. For instance, a novel strategy for phenyllactic acid biosynthesis from phenylalanine by whole cell recombinant Escherichia coli coexpressing l-phenylalanine oxidase and l-lactate dehydrogenase has been reported .Scientific Research Applications
Recent Progress Towards the Electrosynthesis of Ammonia from Sustainable Resources :This review discusses advances in the electrosynthesis of ammonia, a method that could decentralize ammonia production for local consumption using renewable energy sources. Electrosynthesis could enable the production of ammonia in smaller, more sustainable setups, which contrasts with the large-scale, infrastructure-heavy Haber Bosch process currently in use (Shipman & Symes, 2017).
Discrete Choice Experiments in Health Economics :This paper reviews the use of discrete choice experiments (DCEs) in health economics from 2001 to 2008, updating a previous review. It covers the application, reporting, and methodological advances in DCEs, highlighting their importance in understanding healthcare choices and policy implications (de Bekker-Grob, Ryan, & Gerard, 2012).
Kinetics and Mechanism of Formation and Destruction of N-Nitrosodimethylamine in Water :This review presents an overview of the current understanding of the formation and destruction of N-nitrosodimethylamine (NDMA) in water, focusing on the kinetics of reactions with disinfectants. It discusses NDMA's sources, its potential health impacts, and methods for its removal from water supplies, providing context for the challenges in water treatment and purification (Sharma, 2012).
Safety and Hazards
properties
IUPAC Name |
(2S)-2-azido-3-phenylpropanoic acid;N-cyclohexylcyclohexanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N.C9H9N3O2/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;10-12-11-8(9(13)14)6-7-4-2-1-3-5-7/h11-13H,1-10H2;1-5,8H,6H2,(H,13,14)/t;8-/m.0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKAIZEHUGUEJRK-WDBKTSHHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC2CCCCC2.C1=CC=C(C=C1)CC(C(=O)O)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)NC2CCCCC2.C1=CC=C(C=C1)C[C@@H](C(=O)O)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70746322 | |
Record name | (2S)-2-Azido-3-phenylpropanoic acid--N-cyclohexylcyclohexanamine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70746322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-Azido-3-phenylpropionic acid (dicyclohexylammonium) salt | |
CAS RN |
79410-36-9 | |
Record name | (2S)-2-Azido-3-phenylpropanoic acid--N-cyclohexylcyclohexanamine (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70746322 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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